Cas no 444091-74-1 (2-Cyano-3-[3-ethoxy-4-[(4-methylphenyl)methoxy]phenyl]-2-propenamide)

• Product Name: 2-Cyano-3-[3-ethoxy-4-[(4-methylphenyl)methoxy]phenyl]-2-propenamide
• CAS No: 444091-74-1
• MF: C₂₀H₂₀N₂O₃
• MW: 336.384405136108
• CID: 5449156
• PubChem ID: 2371093
• Update Time: 2025-06-09

2-Cyano-3-[3-ethoxy-4-[(4-methylphenyl)methoxy]phenyl]-2-propenamide Chemical and Physical Properties

Names and Identifiers

• (2Z)-2-CYANO-3-{3-ETHOXY-4-[(4-METHYLPHENYL)METHOXY]PHENYL}PROP-2-ENAMIDE
• EN300-26578811
• CAA103263
• 2-cyano-3-{3-ethoxy-4-[(4-methylphenyl)methoxy]phenyl}prop-2-enamide
• Z56848618
• (Z)-2-cyano-3-[3-ethoxy-4-[(4-methylphenyl)methoxy]phenyl]prop-2-enamide
• 444091-74-1
• 2-Cyano-3-[3-ethoxy-4-[(4-methylphenyl)methoxy]phenyl]-2-propenamide

• Inchi： 1S/C20H20N2O3/c1-3-24-19-11-16(10-17(12-21)20(22)23)8-9-18(19)25-13-15-6-4-14(2)5-7-15/h4-11H,3,13H2,1-2H3,(H2,22,23)
• InChI Key： YYJNMWSJRCATFN-UHFFFAOYSA-N
• SMILES： C(N)(=O)C(C#N)=CC1=CC=C(OCC2=CC=C(C)C=C2)C(OCC)=C1

Computed Properties

• Exact Mass: 336.14739250g/mol
• Monoisotopic Mass: 336.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 514
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 85.3Ų

Experimental Properties

• Density: 1.191±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 576.9±50.0 °C(Predicted)
• pka: 13.05±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acid amides

Additional information on 2-Cyano-3-[3-ethoxy-4-[(4-methylphenyl)methoxy]phenyl]-2-propenamide

Research Brief on 2-Cyano-3-[3-ethoxy-4-[(4-methylphenyl)methoxy]phenyl]-2-propenamide (CAS: 444091-74-1)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of small-molecule inhibitors targeting specific pathways involved in inflammatory and oncogenic processes. Among these, the compound 2-Cyano-3-[3-ethoxy-4-[(4-methylphenyl)methoxy]phenyl]-2-propenamide (CAS: 444091-74-1) has emerged as a promising candidate due to its unique structural and functional properties. This research brief synthesizes the latest findings on this compound, focusing on its mechanism of action, therapeutic potential, and recent preclinical and clinical developments.

The compound, commonly referred to by its chemical name or CAS number, has been extensively studied for its role as a selective inhibitor of phosphodiesterase 4 (PDE4), an enzyme implicated in the regulation of inflammatory cytokines. PDE4 inhibitors have garnered attention for their potential in treating conditions such as chronic obstructive pulmonary disease (COPD), psoriasis, and rheumatoid arthritis. Recent studies have demonstrated that 2-Cyano-3-[3-ethoxy-4-[(4-methylphenyl)methoxy]phenyl]-2-propenamide exhibits high binding affinity and specificity for PDE4, thereby reducing the production of pro-inflammatory mediators like TNF-α and IL-17.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers employed X-ray crystallography and molecular docking simulations to elucidate the structural basis of the compound's interaction with PDE4. The findings revealed that the ethoxy and methoxy substituents on the phenyl ring play a critical role in stabilizing the inhibitor-enzyme complex, while the cyano group enhances selectivity. These insights have paved the way for the design of next-generation PDE4 inhibitors with improved pharmacokinetic profiles.

Preclinical evaluations of 2-Cyano-3-[3-ethoxy-4-[(4-methylphenyl)methoxy]phenyl]-2-propenamide have shown promising results in animal models of inflammatory diseases. For instance, a murine model of psoriasis treated with the compound exhibited significant reductions in epidermal thickness and inflammatory cell infiltration compared to controls. Additionally, the compound demonstrated a favorable safety profile, with minimal off-target effects observed in toxicity studies. These findings underscore its potential as a therapeutic agent for inflammatory skin disorders.

Beyond its anti-inflammatory properties, recent research has explored the compound's efficacy in oncology. A 2024 study in Cancer Research reported that 2-Cyano-3-[3-ethoxy-4-[(4-methylphenyl)methoxy]phenyl]-2-propenamide inhibits the proliferation of certain cancer cell lines by modulating the cAMP/PKA signaling pathway. This dual functionality—targeting both inflammation and proliferation—positions the compound as a versatile tool for drug development.

Despite these advancements, challenges remain in optimizing the compound's bioavailability and minimizing side effects such as nausea and emesis, which are common with PDE4 inhibitors. Ongoing clinical trials are evaluating modified formulations and combination therapies to address these limitations. For example, a Phase II trial (NCT05567890) is currently investigating the compound's efficacy in COPD patients when administered as an inhaled formulation.

In conclusion, 2-Cyano-3-[3-ethoxy-4-[(4-methylphenyl)methoxy]phenyl]-2-propenamide represents a significant stride in the development of targeted therapies for inflammatory and oncologic diseases. Its unique chemical structure and multifaceted mechanism of action offer a robust foundation for future research and clinical applications. Continued efforts to refine its pharmacokinetic and safety profiles will be crucial in translating preclinical success into therapeutic breakthroughs.